Cas no 1193387-79-9 (3-Cyclopentylpropan-1-amine hydrochloride)
3-Cyclopentylpropan-1-amine hydrochloride is a synthetic organic compound featuring a cyclopentyl group attached to a propylamine backbone, with the amine functionality protonated as a hydrochloride salt. This structure enhances its stability and solubility in polar solvents, making it suitable for various synthetic and pharmaceutical applications. The cyclopentyl moiety contributes to steric and electronic effects, which can influence reactivity in organic transformations. The hydrochloride form ensures improved handling and storage characteristics. This compound is commonly utilized as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules, due to its potential role in modulating pharmacokinetic properties. Its well-defined chemical properties support reproducibility in research and industrial processes.
1193387-79-9 structure
Product Name:3-Cyclopentylpropan-1-amine hydrochloride
CAS No:1193387-79-9
MF:C8H18ClN
MW:163.68822145462
MDL:MFCD12913042
CID:4562605
PubChem ID:45791946
Update Time:2025-06-09
3-Cyclopentylpropan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopentylpropan-1-amine hydrochloride
- 3-cyclopentylpropan-1-amine hcl
- NE61961
- 3-cyclopentylpropan-1-amine;hydrochloride
- 3-cyclopentylpropan-1-aminehydrochloride
- AKOS026728158
- Z744843730
- P17748
- SCHEMBL7027757
- 1193387-79-9
- AS-54318
- EN300-51978
- CS-0051389
- 3-Cyclopentylpropan-1-amine hydrochloride
-
- MDL: MFCD12913042
- Inchi: 1S/C8H17N.ClH/c9-7-3-6-8-4-1-2-5-8;/h8H,1-7,9H2;1H
- InChI Key: LVJNEPGKYMNYGA-UHFFFAOYSA-N
- SMILES: Cl.NCCCC1CCCC1
Computed Properties
- Exact Mass: 163.1127773 g/mol
- Monoisotopic Mass: 163.1127773 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 65
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 163.69
- Topological Polar Surface Area: 26
3-Cyclopentylpropan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Cyclopentylpropan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM434857-5g |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 95%+ | 5g |
$631 | 2023-01-19 | |
| Chemenu | CM434857-10g |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 95%+ | 10g |
$943 | 2023-01-19 | |
| eNovation Chemicals LLC | D588861-500MG |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 97% | 500mg |
$125 | 2024-07-21 | |
| eNovation Chemicals LLC | D588861-1G |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 97% | 1g |
$170 | 2024-07-21 | |
| eNovation Chemicals LLC | D588861-5G |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 97% | 5g |
$460 | 2024-07-21 | |
| eNovation Chemicals LLC | D588861-10G |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 97% | 10g |
$690 | 2024-07-21 | |
| TRC | B424960-25mg |
3-Cyclopentylpropan-1-amine Hydrochloride |
1193387-79-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B424960-50mg |
3-Cyclopentylpropan-1-amine Hydrochloride |
1193387-79-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B424960-250mg |
3-Cyclopentylpropan-1-amine Hydrochloride |
1193387-79-9 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-51978-0.05g |
3-cyclopentylpropan-1-amine hydrochloride |
1193387-79-9 | 95.0% | 0.05g |
$30.0 | 2025-03-15 |
3-Cyclopentylpropan-1-amine hydrochloride Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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